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Compound of Interest

Compound Name: PEG2-bis(phosphonic acid)

Cat. No.: B609893 Get Quote

An In-depth Technical Guide to PEG2-bis(phosphonic acid)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction
PEG2-bis(phosphonic acid) is a bifunctional hydrophilic linker molecule increasingly utilized

in the fields of bioconjugation, drug delivery, and materials science. Its structure features a

short diethylene glycol (PEG2) chain, which imparts hydrophilicity, flanked by two phosphonic

acid groups. These phosphonic acid moieties exhibit a strong affinity for metal oxides and bone

tissue, making this linker particularly valuable for surface modification of nanoparticles and for

targeting bone-related diseases. This guide provides a comprehensive overview of its chemical

properties, a representative synthesis protocol, and its key applications.

Core Molecular Data
The fundamental properties of PEG2-bis(phosphonic acid) are summarized below.
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Property Value Reference

Molecular Formula C₆H₁₆O₈P₂ [1][2]

Molecular Weight 278.13 g/mol [1][2][3]

CAS Number 116604-42-3 [2][4]

Canonical SMILES
C(COCCP(=O)

(O)O)OCCP(=O)(O)O
[2]

Synthesis and Characterization
While a variety of methods exist for the synthesis of bisphosphonic acids, a common strategy

involves the reaction of a corresponding carboxylic acid derivative with a phosphorus-

containing reagent. Below is a representative experimental protocol adapted from

methodologies for synthesizing functionalized PEG bisphosphonates.[5]

Representative Experimental Protocol: Synthesis of
PEG2-bis(phosphonic acid)
This protocol describes a two-step process starting from triethylene glycol.

Step 1: Oxidation of Triethylene Glycol to 3,6-Dioxaoctanedioic Acid

Dissolve triethylene glycol in an appropriate solvent such as water or a mixed solvent

system.

Add a strong oxidizing agent (e.g., Jones reagent, potassium permanganate, or nitric acid)

dropwise at a controlled temperature (typically 0 °C to room temperature).

Monitor the reaction progress using a suitable analytical technique such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Upon completion, quench the reaction and work up the mixture to isolate the crude

dicarboxylic acid.

Purify the 3,6-dioxaoctanedioic acid by recrystallization or column chromatography.
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Step 2: Conversion to PEG2-bis(phosphonic acid)

Convert the resulting dicarboxylic acid to the corresponding diacyl chloride by reacting it with

thionyl chloride (SOCl₂) or oxalyl chloride, typically in an inert solvent like dichloromethane

(DCM) with a catalytic amount of dimethylformamide (DMF).

In a separate flask under an inert atmosphere (e.g., argon or nitrogen), add tris(trimethylsilyl)

phosphite to a solvent such as anhydrous DCM.

Slowly add the previously prepared diacyl chloride to the tris(trimethylsilyl) phosphite solution

at a reduced temperature (e.g., 0 °C).

Allow the reaction to warm to room temperature and stir for several hours until the formation

of the silylated bisphosphonate is complete, which can be monitored by ³¹P NMR.[5]

Remove the volatile components under reduced pressure.

Hydrolyze the resulting silylated intermediate by adding methanol and stirring at room

temperature for 24 hours to yield the final product, PEG2-bis(phosphonic acid).[5]

Purify the final product by washing with a non-polar solvent like diethyl ether to remove any

remaining impurities.

Characterization
The structure and purity of the synthesized PEG2-bis(phosphonic acid) should be confirmed

using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To confirm the presence of the ethylene glycol protons.

³¹P NMR: To verify the presence and chemical environment of the phosphonic acid groups.

The chemical shift will be indicative of the phosphonate moiety.[6][7]

¹³C NMR: To confirm the carbon backbone of the molecule.

Mass Spectrometry (MS): To confirm the molecular weight of the compound.
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Applications in Research and Drug Development
PEG2-bis(phosphonic acid) serves as a versatile tool in several advanced applications due to

its unique combination of hydrophilicity and strong binding affinity of the phosphonate groups.

Surface Modification of Nanoparticles
A primary application of PEG2-bis(phosphonic acid) is the surface functionalization of metal

oxide nanoparticles (e.g., iron oxide, zirconia, titania).[5][8] The phosphonic acid groups form

strong, stable bonds with the metal oxide surface.[8] This modification offers several

advantages:

Increased Hydrophilicity and Biocompatibility: The PEG chain renders the nanoparticles

water-soluble and reduces non-specific protein adsorption, which is crucial for in vivo

applications.[9]

Improved Colloidal Stability: The hydrophilic PEG corona prevents the aggregation of

nanoparticles in biological media.

Platform for Further Bioconjugation: The terminal groups of the PEG linker can be further

modified to attach targeting ligands, imaging agents, or therapeutic molecules.

The workflow for nanoparticle surface modification is illustrated in the diagram below.
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Caption: Workflow for Nanoparticle Surface Modification.

Targeted Drug Delivery
The strong affinity of bisphosphonates for hydroxyapatite, the primary mineral component of

bone, makes PEG2-bis(phosphonic acid) an excellent candidate for developing bone-

targeting drug delivery systems.[10] Therapeutic agents can be conjugated to this linker, and

the resulting conjugate will preferentially accumulate in bone tissue. This targeted approach

can enhance the therapeutic efficacy of drugs for bone diseases while minimizing systemic side

effects.

Development of Imaging and Diagnostic Agents
The ability of phosphonate groups to chelate metal ions can be exploited in the development of

contrast agents for medical imaging techniques such as Magnetic Resonance Imaging (MRI) or
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Positron Emission Tomography (PET).[9] By incorporating a suitable metal ion, PEG2-
bis(phosphonic acid) can serve as a scaffold for creating targeted imaging probes.

Logical Relationships in Application
The utility of PEG2-bis(phosphonic acid) stems from the distinct functions of its molecular

components, leading to a logical progression in its application for creating advanced

biomaterials.
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Caption: Logical Flow from Properties to Applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/pdf/A_Comparative_Guide_to_H_and_P_NMR_Analysis_of_Ethenylidenebis_phosphonates.pdf
https://www.researchgate.net/publication/270589245_Improved_peak_identification_in_31P-NMR_spectra_of_environmental_samples_with_a_standardized_method_and_peak_library
https://www.researchgate.net/publication/337048038_Mono-_versus_Multi-phosphonic_Acid_Based_PEGylated_Polymers_for_Functionalization_and_Stabilization_of_Metal_Ce_Fe_Ti_Al_Oxide_Nanoparticles_in_Biological_Media
https://axispharm.com/product-category/peg-linkers/peg-phosphonate/
https://axispharm.com/product-category/peg-linkers/peg-phosphonate/
https://www.researchgate.net/publication/281719290_Synthesis_characterization_and_dispersion_properties_of_a_series_of_bisphosphonic_acidamino-terminated_polymers
https://www.benchchem.com/product/b609893#peg2-bis-phosphonic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b609893#peg2-bis-phosphonic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b609893#peg2-bis-phosphonic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b609893#peg2-bis-phosphonic-acid-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609893?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609893?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

